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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-methoxypropionate (MMP), CAS number 3852-09-3, is a versatile organic ester

recognized for its utility as a solvent and a key intermediate in organic synthesis. This

document provides a comprehensive technical overview of MMP, encompassing its chemical

and physical properties, detailed experimental protocols for its synthesis and analysis, and a

summary of its primary applications. The information is structured to support researchers and

professionals in drug development and chemical synthesis in understanding and utilizing this

compound effectively.

Chemical and Physical Properties
Methyl 3-methoxypropionate is a clear, colorless liquid with a mild, fruity odor.[1] It is

characterized by the presence of both an ester and an ether functional group.

Table 1: Physicochemical Properties of Methyl 3-methoxypropionate
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Property Value Reference(s)

CAS Number 3852-09-3 [2][3][4]

Molecular Formula C₅H₁₀O₃ [2][3][4]

Molecular Weight 118.13 g/mol [3][4]

IUPAC Name methyl 3-methoxypropanoate [4]

Boiling Point 142-143 °C (at 760 mmHg) [2][3]

Density 1.009 g/mL (at 25 °C) [2][3]

Refractive Index (n20/D) 1.402 [3]

Flash Point 47 °C / 116.6 °F (closed cup) [3][4]

Water Solubility 428.60 g/L (at 25 °C) [1][2]

Vapor Pressure 5.3 mmHg (at 25 °C) [5]

Appearance Clear, colorless liquid [1][2]

Table 2: Spectroscopic and Analytical Data Identifiers

Data Type Identifier/Reference

¹H NMR Available, characteristic peaks observed.[6]

¹³C NMR Available, characteristic peaks observed.[4][5]

Mass Spectrum (GC-MS) Available in NIST database.[4]

IR Spectrum Available, characteristic peaks observed.[7]

Beilstein/REAXYS Number 1744829

Synthesis of Methyl 3-methoxypropionate
The primary industrial synthesis route for Methyl 3-methoxypropionate is the Michael addition

of methanol to methyl acrylate. This reaction is typically base-catalyzed.
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Experimental Protocol: Base-Catalyzed Synthesis
This protocol is adapted from established industrial methods.[2][8]

Objective: To synthesize Methyl 3-methoxypropionate via the Michael addition of methanol to

methyl acrylate using sodium methoxide as a catalyst.

Materials:

Methanol (CH₃OH)

Methyl acrylate (CH₂=CHCOOCH₃)

Sodium methoxide (CH₃ONa), 28-32% solution in methanol

Concentrated Sulfuric Acid (H₂SO₄, 98%) or 85% Phosphoric Acid (H₃PO₄)

Four-necked flask equipped with a mechanical stirrer, thermometer, constant-pressure

addition funnel, and reflux condenser

Procedure:

Reaction Setup: Charge the four-necked flask with the required amount of sodium methoxide

solution and additional methanol. A typical molar ratio of total methanol to methyl acrylate is

between 2.0:1 and 3.0:1.[2]

Addition of Methyl Acrylate: While vigorously stirring the methanol/catalyst mixture, slowly

add methyl acrylate dropwise from the addition funnel. The addition should be carried out

over a period of at least 10-12 hours.[2]

Reaction Conditions: Maintain the reaction temperature at approximately 40-60 °C.[2][8] The

reaction is exothermic, and cooling may be necessary to control the temperature.[8]

Reaction Completion: After the addition of methyl acrylate is complete, continue stirring the

mixture at the reaction temperature for an additional 2-6 hours to ensure the reaction goes to

completion.[2]
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Neutralization: Cool the reaction mixture to below 35 °C. While stirring, carefully add

concentrated sulfuric acid or phosphoric acid to neutralize the sodium methoxide catalyst.

The amount of acid should be stoichiometric to the catalyst used (e.g., a 1:2 molar ratio of

H₂SO₄ to CH₃ONa).[2] This step is crucial to prevent a reverse reaction during distillation.

Purification: The crude product is purified by distillation. Unreacted methanol and methyl

acrylate can be removed as a low-boiling fraction and recycled.[2] The final product, Methyl
3-methoxypropionate, is collected at its boiling point (approx. 142-143 °C at atmospheric

pressure).

Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis of Methyl 3-methoxypropionate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1294447?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the purity of Methyl 3-methoxypropionate and identify any impurities.

Instrumentation:

Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Column: A non-polar column such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25

µm film thickness) is suitable.

Procedure:

Sample Preparation: Prepare a dilute solution of the Methyl 3-methoxypropionate sample

in a volatile organic solvent like dichloromethane or ethyl acetate. A concentration of

approximately 1 mg/mL is typical.

GC Conditions (Example):

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp to 150 °C at 10 °C/min.

Ramp to 250 °C at 20 °C/min, hold for 5 minutes.

Injection Volume: 1 µL (split or splitless, depending on concentration).

MS Conditions (Example):

Ion Source Temperature: 230 °C
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Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-300.

Data Analysis: The purity is determined by the peak area percentage of the main component

in the chromatogram. The mass spectrum of the main peak can be compared with reference

libraries (e.g., NIST) for identity confirmation.[4]

Diagram 2: Analytical Workflow for Purity Assessment
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Caption: General workflow for GC-MS analysis of Methyl 3-methoxypropionate.

Applications
Methyl 3-methoxypropionate's unique properties make it suitable for a range of applications

in research and industry.
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Solvent: It is an effective solvent for a variety of resins, pigments, and other additives used in

the formulation of paints and coatings.[1] Its solvency also makes it useful in industrial

cleaning products and degreasers.[1]

Chemical Intermediate: MMP serves as a versatile building block in organic synthesis.[1] It

can be employed as an acylation reagent and is used in the synthesis of specialized

polymers for photoresists in the electronics industry.[2][9]

Fragrances and Cosmetics: Due to its pleasant, fruity odor, it finds application as a fragrance

component.[1]

Pharmaceuticals: It is used as an intermediate in the synthesis of more complex active

pharmaceutical ingredients (APIs).[1]

Diagram 3: Application Areas of Methyl 3-methoxypropionate

As a Solvent As an Intermediate Direct Use

Methyl 3-methoxypropionate

Solvent Systems Chemical Synthesis Consumer Products

Paints & Coatings Industrial Cleaners Photoresist Polymers Pharmaceuticals (APIs) Fragrances Cosmetics

Click to download full resolution via product page

Caption: Key application areas for Methyl 3-methoxypropionate.

Safety and Handling
Methyl 3-methoxypropionate is a flammable liquid and vapor. It can cause skin and serious

eye irritation and may cause respiratory irritation.[3][6]
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Table 3: GHS Hazard Information

Hazard Class Code Description Reference(s)

Flammable Liquids H226
Flammable liquid and

vapor
[3][4]

Skin Irritation H315 Causes skin irritation [3][4]

Eye Irritation H319
Causes serious eye

irritation
[6]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[3][6]

Handling Precautions:

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use only in a well-ventilated area or outdoors.[6]

Wear protective gloves, protective clothing, and eye/face protection.[3]

Store in a well-ventilated place and keep the container tightly closed.[6]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. CN1660767A - Method for preparing 3-methoxy methyl propionate - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chemicalbook.com/synthesis/methyl-3-methoxypropionate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxypropionate
https://www.chemicalbook.com/synthesis/methyl-3-methoxypropionate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxypropionate
https://www.guidechem.com/dictionary/en/3852-09-3.html
https://www.chemicalbook.com/synthesis/methyl-3-methoxypropionate.htm
https://www.guidechem.com/dictionary/en/3852-09-3.html
https://www.guidechem.com/dictionary/en/3852-09-3.html
https://www.guidechem.com/dictionary/en/3852-09-3.html
https://www.chemicalbook.com/synthesis/methyl-3-methoxypropionate.htm
https://www.guidechem.com/dictionary/en/3852-09-3.html
https://www.benchchem.com/product/b1294447?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/what-is-methyl-3-methoxypropio-id169240.html
https://patents.google.com/patent/CN1660767A/en
https://patents.google.com/patent/CN1660767A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Methyl 3-methoxypropionate synthesis - chemicalbook [chemicalbook.com]

4. Methyl 3-methoxypropionate | C5H10O3 | CID 19710 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Methyl 3-methoxypropionate(3852-09-3) 13C NMR spectrum [chemicalbook.com]

6. guidechem.com [guidechem.com]

7. Methyl 3-methoxypropionate(3852-09-3) IR Spectrum [chemicalbook.com]

8. KR101877874B1 - Manufacturing method of methyl 3-methoxypropionate with high purity
and yield and manufacturing equipment therefor - Google Patents [patents.google.com]

9. Methyl 3,3-dimethoxypropionate [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-
methoxypropionate (CAS: 3852-09-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294447#methyl-3-methoxypropionate-cas-number-
3852-09-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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